9-PAHPA
9-PAHPA
Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. Structurally, these esters are comprised of a C-16 or C-18 fatty acid (e.g., palmitoleic, palmitic, oleic, or stearic acid) linked to a hydroxylated C-16 or C-18 lipid. 9-PAHPA is a FAHFA in which palmitic acid is esterified to 9-hydroxy palmitic acid. Among the FAHFA family members, PAHSAs are the most abundant in the adipose tissue of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 9-PAHPA may be a bioactive lipid with roles in metabolic syndrome and inflammation.
Brand Name:
Vulcanchem
CAS No.:
1636134-70-7
VCID:
VC0160498
InChI:
InChI=1S/C32H62O4/c1-3-5-7-9-10-11-12-13-14-15-16-21-25-29-32(35)36-30(26-22-18-8-6-4-2)27-23-19-17-20-24-28-31(33)34/h30H,3-29H2,1-2H3,(H,33,34)
SMILES:
CCCCCCCCCCCCCCCC(=O)OC(CCCCCCC)CCCCCCCC(=O)O
Molecular Formula:
C32H62O4
Molecular Weight:
510.8
9-PAHPA
CAS No.: 1636134-70-7
Reference Standards
VCID: VC0160498
Molecular Formula: C32H62O4
Molecular Weight: 510.8
| CAS No. | 1636134-70-7 |
|---|---|
| Product Name | 9-PAHPA |
| Molecular Formula | C32H62O4 |
| Molecular Weight | 510.8 |
| IUPAC Name | 9-hexadecanoyloxyhexadecanoic acid |
| Standard InChI | InChI=1S/C32H62O4/c1-3-5-7-9-10-11-12-13-14-15-16-21-25-29-32(35)36-30(26-22-18-8-6-4-2)27-23-19-17-20-24-28-31(33)34/h30H,3-29H2,1-2H3,(H,33,34) |
| Standard InChIKey | DPFVDUJFYPYAOO-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)OC(CCCCCCC)CCCCCCCC(=O)O |
| Description | Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. Structurally, these esters are comprised of a C-16 or C-18 fatty acid (e.g., palmitoleic, palmitic, oleic, or stearic acid) linked to a hydroxylated C-16 or C-18 lipid. 9-PAHPA is a FAHFA in which palmitic acid is esterified to 9-hydroxy palmitic acid. Among the FAHFA family members, PAHSAs are the most abundant in the adipose tissue of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 9-PAHPA may be a bioactive lipid with roles in metabolic syndrome and inflammation. |
| Synonyms | 9-[(1-oxohexadecyl)oxy]-hexadecanoic acid |
| Reference | 1.Yore, M.M.,Syed, I.,Moraes-Vieira, P.M., et al. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. Cell. 159(2), 318-332 (2014). |
| PubChem Compound | 126457340 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume